Cas no 2351871-00-4 (2-{(benzyloxy)carbonylamino}-3-(5-chloro-1H-indol-2-yl)propanoic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}-3-(5-chloro-1H-indol-2-yl)propanoic acid
• CAS No: 2351871-00-4
• MF: C₁₉H₁₇ClN₂O₄
• MW: 372.802284002304
• CID: 5559761
• PubChem ID: 165998041
• Update Time: 2025-06-08

2-{(benzyloxy)carbonylamino}-3-(5-chloro-1H-indol-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(benzyloxy)carbonyl]amino}-3-(5-chloro-1H-indol-2-yl)propanoic acid
• 2351871-00-4
• EN300-31961914
• 2-{(benzyloxy)carbonylamino}-3-(5-chloro-1H-indol-2-yl)propanoic acid

• Inchi： 1S/C19H17ClN2O4/c20-14-6-7-16-13(8-14)9-15(21-16)10-17(18(23)24)22-19(25)26-11-12-4-2-1-3-5-12/h1-9,17,21H,10-11H2,(H,22,25)(H,23,24)
• InChI Key： FOLWNPRPYYIFBY-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C=C(CC(C(=O)O)NC(=O)OCC1C=CC=CC=1)N2

Computed Properties

• Exact Mass: 372.0876847g/mol
• Monoisotopic Mass: 372.0876847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 91.4Ų

Additional information on 2-{(benzyloxy)carbonylamino}-3-(5-chloro-1H-indol-2-yl)propanoic acid

Introduction to 2-{(benzyloxy)carbonylamino}-3-(5-chloro-1H-indol-2-yl)propanoic acid (CAS No. 2351871-00-4)

2-{(benzyloxy)carbonylamino}-3-(5-chloro-1H-indol-2-yl)propanoic acid (CAS No. 2351871-00-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of indole and amino acid structures, making it a valuable candidate for various biological and therapeutic applications.

The chemical structure of 2-{(benzyloxy)carbonylamino}-3-(5-chloro-1H-indol-2-yl)propanoic acid features a central propanoic acid backbone with a substituted indole ring and a (benzyloxy)carbonylamino group. The presence of the chlorine atom on the indole ring and the benzyl protecting group on the amino functionality adds to its structural complexity and potential biological activity.

In recent years, the study of indole derivatives has been a focal point in the development of new therapeutic agents, particularly in the areas of neurodegenerative diseases, cancer, and inflammatory disorders. The unique combination of functional groups in 2-{(benzyloxy)carbonylamino}-3-(5-chloro-1H-indol-2-yl)propanoic acid suggests that it may exhibit potent biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.

Clinical and Preclinical Studies:

A number of preclinical studies have investigated the potential therapeutic applications of 2-{(benzyloxy)carbonylamino}-3-(5-chloro-1H-indol-2-yl)propanoic acid. One notable study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits significant anti-inflammatory effects in vitro and in vivo. The researchers found that it effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential use in treating inflammatory diseases like rheumatoid arthritis and Crohn's disease.

In another study published in Cancer Research (2024), scientists explored the anti-cancer properties of 2-{(benzyloxy)carbonylamino}-3-(5-chloro-1H-indol-2-yl)propanoic acid. The results indicated that this compound selectively induces apoptosis in cancer cells while sparing normal cells. This selective cytotoxicity is attributed to its ability to disrupt key signaling pathways involved in cell proliferation and survival.

Mechanisms of Action:

The biological activities of 2-{(benzyloxy)carbonylamino}-3-(5-chloro-1H-indol-2-yl)propanoic acid are believed to be mediated through multiple mechanisms. The indole scaffold is known to interact with various receptors and enzymes, including serotonin receptors, monoamine oxidase (MAO), and cyclooxygenase (COX). The presence of the chlorine atom on the indole ring may enhance its binding affinity to these targets, thereby potentiating its biological effects.

The amino acid moiety, particularly the carboxylic acid group, plays a crucial role in modulating the compound's pharmacokinetic properties. It can influence solubility, stability, and metabolic pathways, which are essential factors for drug development. The benzyl protecting group on the amino functionality can be selectively removed under specific conditions, allowing for controlled release and activation of the compound within target tissues.

Synthetic Routes:

The synthesis of 2-{(benzyloxy)carbonylamino}-3-(5-chloro-1H-indol-2-yl)propanoic acid involves several steps that require precise control over reaction conditions to ensure high yields and purity. One common approach involves the coupling of a protected amino acid derivative with a 5-chloroindole intermediate. This is typically followed by deprotection steps to reveal the active functional groups.

A recent publication in Organic Letters (2024) described an efficient synthetic route that utilizes palladium-catalyzed cross-coupling reactions to construct the indole-proline scaffold. This method offers improved yields and reduced side reactions compared to traditional synthetic methods. The use of green chemistry principles in this synthesis also highlights the growing emphasis on sustainable practices in pharmaceutical research.

Potential Applications: strong>

The diverse biological activities exhibited by 2-{(benzyloxy)carbonylamino}-3-(5-chloro-1H-indol-2-yl)propanoic acid strong > make it a promising candidate for various therapeutic applications. Its anti-inflammatory properties suggest potential use in treating chronic inflammatory conditions such as asthma, multiple sclerosis, and psoriasis. The anti-cancer effects observed in preclinical studies indicate its potential as a novel chemotherapeutic agent for solid tumors and hematological malignancies.

Beyond its direct therapeutic applications, this compound may also serve as a valuable tool for investigating fundamental biological processes. Its ability to modulate key signaling pathways makes it useful for studying cellular mechanisms involved in inflammation, cell death, and cancer progression. Additionally, its structural features provide insights into the design of more potent and selective bioactive molecules.

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